Cas no 852400-19-2 (1-Ethyl-5-(4-phenylphenyl)-1H-imidazole-2-thiol)

1-Ethyl-5-(4-phenylphenyl)-1H-imidazole-2-thiol is a specialized heterocyclic compound featuring an imidazole core substituted with an ethyl group at the 1-position and a biphenyl moiety at the 5-position, along with a thiol functional group at the 2-position. This structure imparts unique reactivity and potential applications in pharmaceutical and materials chemistry. The thiol group enables thioether formation or metal coordination, while the aromatic biphenyl segment enhances stability and π-π stacking interactions. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing bioactive molecules or functional materials. The compound is typically handled under inert conditions due to the thiol's sensitivity to oxidation.
1-Ethyl-5-(4-phenylphenyl)-1H-imidazole-2-thiol structure
852400-19-2 structure
Product Name:1-Ethyl-5-(4-phenylphenyl)-1H-imidazole-2-thiol
CAS No:852400-19-2
MF:C17H16N2S
MW:280.387342453003
CID:3108024
PubChem ID:4962004
Update Time:2025-10-28

1-Ethyl-5-(4-phenylphenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-(1,1'-biphenyl-4-yl)-1-ethyl-1H-imidazole-2-thiol
    • AKOS034636919
    • CS-0232088
    • 1-ethyl-5-(4-phenylphenyl)-1H-imidazole-2-thiol
    • EN300-12627
    • HMS2174O11
    • CHEMBL1579555
    • SMR000153986
    • MLS000567229
    • Z85923445
    • 852400-19-2
    • 3-ethyl-4-(4-phenylphenyl)-1H-imidazole-2-thione
    • 1-Ethyl-5-(4-phenylphenyl)-1H-imidazole-2-thiol
    • Inchi: 1S/C17H16N2S/c1-2-19-16(12-18-17(19)20)15-10-8-14(9-11-15)13-6-4-3-5-7-13/h3-12H,2H2,1H3,(H,18,20)
    • InChI Key: PAWXWQHRIMTPIV-UHFFFAOYSA-N
    • SMILES: S=C1NC=C(C2C=CC(C3C=CC=CC=3)=CC=2)N1CC

Computed Properties

  • Exact Mass: 280.10341969Da
  • Monoisotopic Mass: 280.10341969Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 47.4Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 428.5±55.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-Ethyl-5-(4-phenylphenyl)-1H-imidazole-2-thiol Security Information

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Additional information on 1-Ethyl-5-(4-phenylphenyl)-1H-imidazole-2-thiol

1-Ethyl-5-(4-phenylphenyl)-1H-imidazole-2-thiol (CAS No. 852400-19-2)

The compound 1-Ethyl-5-(4-phenylphenyl)-1H-imidazole-2-thiol, identified by the CAS registry number 852400-19-2, is a heterocyclic sulfur-containing organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound belongs to the imidazole thiol family, which is known for its versatile properties and potential applications in medicinal chemistry, materials science, and catalysis. The molecule features a central imidazole ring substituted with an ethyl group at position 1 and a 4-phenylphenyl group at position 5, along with a thiol (-SH) group at position 2. These substituents contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of sulfur-containing heterocycles like 1-Ethyl-5-(4-phenylphenyl)-1H-imidazole-2-thiol in the development of novel materials and pharmaceutical agents. The presence of the thiol group introduces redox activity, making this compound a promising candidate for applications in electrochemistry and energy storage systems. For instance, researchers have explored its potential as a cathode material in lithium-sulfur batteries, where its sulfur content and redox properties could enhance energy density and cycle stability.

In the field of medicinal chemistry, the compound's imidazole ring is particularly significant due to its ability to act as a hydrogen bond donor or acceptor. This property makes it a valuable building block for designing bioactive molecules targeting various therapeutic areas. Recent investigations have focused on its role as a scaffold for developing inhibitors of enzymes such as proteases and kinases, which are implicated in diseases like cancer and neurodegenerative disorders.

The synthesis of 1-Ethyl-5-(4-phenylphenyl)-1H-imidazole-2-thiol typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and coupling processes. Researchers have optimized these synthetic routes to improve yield and purity, often employing microwave-assisted synthesis or catalytic methods to enhance reaction efficiency. These advancements have made the compound more accessible for large-scale production and further research.

One of the most intriguing aspects of this compound is its ability to form stable metal complexes. The thiol group can coordinate with transition metals such as copper, silver, and gold, leading to the formation of nanoparticles with unique optical and electronic properties. These metal complexes have been studied for their potential applications in sensing technologies, catalysis, and drug delivery systems.

Recent breakthroughs in computational chemistry have also shed light on the electronic structure and reactivity of 1-Ethyl-5-(4-phenylphenyl)-1H-imidazole-2-thiol. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-conjugation across its aromatic systems, which enhances its stability and reactivity towards electrophilic substitution reactions. This insight has guided researchers in designing derivatives with tailored electronic properties for specific applications.

In summary, 1-Ethyl-5-(4-phenylphenyl)-1H-imidazole-2-thiol (CAS No. 852400-19-2) is a versatile compound with a rich structural framework that enables diverse chemical functionalities. Its applications span across multiple disciplines, from energy storage to drug discovery, making it a subject of ongoing research interest. As advancements in synthetic methods and computational modeling continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.

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